![molecular formula C19H19IN2O3 B4932832 1-(4-iodophenyl)-3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione](/img/structure/B4932832.png)
1-(4-iodophenyl)-3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione
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Overview
Description
1-(4-iodophenyl)-3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione, also known as AM251, is a selective antagonist of the cannabinoid receptor type 1 (CB1). CB1 receptors are primarily found in the central nervous system and are responsible for the psychoactive effects of cannabis. AM251 has been widely used in scientific research to investigate the role of CB1 receptors in various physiological and pathological processes.
Mechanism of Action
1-(4-iodophenyl)-3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione is a competitive antagonist of CB1 receptors. It binds to the same site as the endogenous ligand, anandamide, and prevents its activation of the receptor. By blocking the activation of CB1 receptors, this compound inhibits the psychoactive effects of cannabis and modulates various physiological processes that are regulated by CB1 receptors.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the research area. Some of the effects of this compound include:
1. Pain: this compound has been shown to reduce pain sensitivity in animal models of acute and chronic pain.
2. Addiction: this compound has been shown to reduce the rewarding effects of drugs of abuse in animal models of addiction.
3. Metabolism: this compound has been shown to reduce food intake and body weight in animal models of obesity and to improve glucose tolerance in animal models of diabetes.
Advantages and Limitations for Lab Experiments
1-(4-iodophenyl)-3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione has several advantages and limitations for lab experiments. Some of the advantages of this compound include:
1. Selectivity: this compound is a selective antagonist of CB1 receptors and does not interact with other receptors.
2. Potency: this compound is a potent antagonist of CB1 receptors and can be used at low concentrations.
3. Availability: this compound is commercially available and can be easily obtained.
Some of the limitations of this compound include:
1. Off-target effects: this compound may have off-target effects on other receptors or enzymes.
2. Species differences: The effects of this compound may differ between different animal species and may not translate to humans.
3. Route of administration: this compound is usually administered intraperitoneally or intravenously in animal studies, which may not reflect the route of administration in humans.
Future Directions
There are several future directions for the use of 1-(4-iodophenyl)-3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione in scientific research. Some of the possible directions include:
1. Development of new analgesic drugs: this compound has shown promise as a potential analgesic drug for the treatment of acute and chronic pain.
2. Development of new treatments for drug addiction: this compound has shown promise as a potential treatment for drug addiction by reducing the rewarding effects of drugs of abuse.
3. Investigation of the role of CB1 receptors in other physiological processes: CB1 receptors are involved in various physiological processes, and the use of this compound can help to elucidate their role in these processes.
4. Development of new CB1 receptor ligands: The use of this compound as a template can help to develop new CB1 receptor ligands with improved selectivity and potency.
Synthesis Methods
1-(4-iodophenyl)-3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione can be synthesized through a multistep process starting from 4-iodoaniline and 4-methoxyphenylacetic acid. The first step involves the reaction of 4-iodoaniline with ethyl 2-bromoacetate to form ethyl 4-iodo-2-aminobenzoate. This intermediate is then reacted with 4-methoxyphenylacetic acid in the presence of a coupling agent to form the desired product, this compound.
Scientific Research Applications
1-(4-iodophenyl)-3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-pyrrolidinedione has been extensively used in scientific research to investigate the role of CB1 receptors in various physiological and pathological processes. Some of the research areas where this compound has been used include:
1. Pain: CB1 receptors are involved in the modulation of pain sensation. This compound has been used to study the role of CB1 receptors in pain perception and to develop new analgesic drugs.
2. Addiction: CB1 receptors are also involved in the rewarding effects of drugs of abuse. This compound has been used to study the role of CB1 receptors in addiction and to develop new treatments for drug addiction.
3. Metabolism: CB1 receptors are involved in the regulation of energy metabolism. This compound has been used to study the role of CB1 receptors in obesity and diabetes.
Properties
IUPAC Name |
1-(4-iodophenyl)-3-[2-(4-methoxyphenyl)ethylamino]pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19IN2O3/c1-25-16-8-2-13(3-9-16)10-11-21-17-12-18(23)22(19(17)24)15-6-4-14(20)5-7-15/h2-9,17,21H,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXAJCCQWIIKAGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC2CC(=O)N(C2=O)C3=CC=C(C=C3)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19IN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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